Cas no 182352-59-6 (Tert-butyl 2,4-dioxopyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2,4-dioxopyrrolidine-1-carboxylate
• CAS No: 182352-59-6
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• MDL: MFCD18914399
• CID: 1005939
• PubChem ID: 10631833
• Update Time: 2025-06-13

Tert-butyl 2,4-dioxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,4-dioxo-1-Pyrrolidinecarboxylic acid 1,1-dimethylethyl ester
• 1-BOC-3, 5-DIOXOPYRROLIDINE
• tert-butyl 2,4-dioxopyrrolidine-1-carboxylate
• 1-Boc-pyrrolidine-2,4-dione
• 1-Pyrrolidinecarboxylic acid, 2,4-dioxo-, 1,1-dimethylethyl ester
• AK130814
• 2,4-DIOXO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 4543AJ
• RL02327
• FCH1051794
• TRA0070669
• SY028008
• AX8251737
• AB0048004
• AM20120503
• ST24049595
• 2,4-Dioxopyrrolid
• 182352-59-6
• SB34550
• A903928
• 1-Boc-pyrrolidine-2 pound not4-dione
• CS-0035557
• 91364-06-6
• MFCD18914399
• SCHEMBL3738925
• J-524420
• DS-6775
• AKOS016014859
• Tert-butyl2,4-dioxopyrrolidine-1-carboxylate
• A855968
• DTXSID20442726
• DB-299073
• Tert-butyl 2,4-dioxopyrrolidine-1-carboxylate

• MDL： MFCD18914399
• Inchi： 1S/C9H13NO4/c1-9(2,3)14-8(13)10-5-6(11)4-7(10)12/h4-5H2,1-3H3
• InChI Key： JWMCWFLHZICZQD-UHFFFAOYSA-N
• SMILES： O(C(N1C(CC(C1)=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7
• XLogP3: 0.6

Experimental Properties

• Density: 1.245±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 169 °C (decomposition)
• Solubility: Slightly soluble (28 g/l) (25 º C),

Tert-butyl 2,4-dioxopyrrolidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on Tert-butyl 2,4-dioxopyrrolidine-1-carboxylate

Recent Advances in the Application of Tert-butyl 2,4-dioxopyrrolidine-1-carboxylate (CAS: 182352-59-6) in Chemical Biology and Pharmaceutical Research

Tert-butyl 2,4-dioxopyrrolidine-1-carboxylate (CAS: 182352-59-6) is a versatile intermediate in organic synthesis and pharmaceutical development. Recent studies have highlighted its significance in the construction of complex heterocyclic frameworks, particularly in the synthesis of bioactive molecules and drug candidates. This compound serves as a key precursor for the preparation of pyrrolidine-based scaffolds, which are prevalent in many pharmacologically active compounds. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability and reactivity, making it a valuable tool in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Tert-butyl 2,4-dioxopyrrolidine-1-carboxylate as a starting material for the synthesis of novel kinase inhibitors. The study demonstrated that the compound's pyrrolidine-2,4-dione core could be efficiently functionalized to yield potent and selective inhibitors targeting specific oncogenic kinases. The researchers employed a combination of microwave-assisted synthesis and computational modeling to optimize the reaction conditions, achieving high yields and excellent enantioselectivity. This approach underscores the compound's utility in the rapid generation of structurally diverse libraries for drug discovery.

Another significant application of Tert-butyl 2,4-dioxopyrrolidine-1-carboxylate was reported in a 2024 Nature Communications article, where it was used to develop a new class of proteolysis-targeting chimeras (PROTACs). The study highlighted the compound's role as a linker moiety, connecting the target-binding warhead to the E3 ubiquitin ligase recruiter. The resulting PROTACs exhibited enhanced cellular permeability and target degradation efficiency, addressing a major challenge in the field of targeted protein degradation. The researchers attributed these improvements to the compound's optimal physicochemical properties, including its balanced lipophilicity and conformational flexibility.

Recent advancements in green chemistry have also explored the use of Tert-butyl 2,4-dioxopyrrolidine-1-carboxylate in sustainable synthetic routes. A 2023 Green Chemistry publication described a catalyst-free, one-pot synthesis of γ-lactam derivatives using this compound under mild aqueous conditions. This environmentally benign approach not only reduced the use of hazardous solvents but also improved the atom economy of the reaction. The study provides a promising direction for the large-scale production of pyrrolidine-based pharmaceuticals with minimal environmental impact.

In the field of chemical biology, Tert-butyl 2,4-dioxopyrrolidine-1-carboxylate has been employed as a versatile building block for the design of activity-based probes (ABPs). A recent study in ACS Chemical Biology demonstrated its incorporation into fluorescent probes for monitoring the activity of serine hydrolases in live cells. The probe design leveraged the compound's ability to form stable covalent adducts with the active site of these enzymes, enabling real-time visualization of enzymatic activity in complex biological systems. This application opens new avenues for understanding enzyme function and screening potential inhibitors in physiological contexts.

The safety profile and handling considerations of Tert-butyl 2,4-dioxopyrrolidine-1-carboxylate have been systematically evaluated in recent industrial studies. While generally stable under standard conditions, precautions are recommended when handling the compound in large quantities due to its potential to form explosive peroxides upon prolonged storage. Current good manufacturing practice (cGMP) guidelines emphasize the importance of proper storage conditions and regular quality control testing to ensure batch-to-batch consistency in pharmaceutical applications.

Looking forward, the unique structural features of Tert-butyl 2,4-dioxopyrrolidine-1-carboxylate continue to inspire innovative applications across multiple domains of chemical and pharmaceutical research. Its compatibility with diverse synthetic methodologies, combined with the growing demand for pyrrolidine-containing therapeutics, positions this compound as a valuable asset in drug discovery pipelines. Future research directions may explore its potential in emerging areas such as covalent drug design, bifunctional small molecules, and the development of next-generation targeted therapies.